Cas no 2580249-67-6 (5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2580249-67-6
• MF: C₄H₆FN₃O₂S
• MW: 179.172742366791
• CID: 5661475
• PubChem ID: 165891497
• Update Time: 2025-05-20

5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580249-67-6
• 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide
• EN300-27734104

• Inchi： 1S/C4H6FN3O2S/c1-8-4(5)3(2-7-8)11(6,9)10/h2H,1H3,(H2,6,9,10)
• InChI Key： AEHRHJNRWIREGC-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1F)(N)(=O)=O

Computed Properties

• Exact Mass: 179.01647578g/mol
• Monoisotopic Mass: 179.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide

Introduction to 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2580249-67-6)

5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2580249-67-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group and a sulfonamide moiety in its molecular structure imparts distinct chemical and biological activities, making it a valuable candidate for further exploration.

The molecular framework of 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide consists of a pyrazole core substituted with a methyl group at the 1-position and a sulfonamide group at the 4-position, with the fluorine atom attached to the pyrazole ring. This specific arrangement contributes to its reactivity and interaction with biological targets, which is a critical factor in drug design. The fluoro group, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules.

In recent years, there has been a growing interest in fluorinated heterocycles due to their broad spectrum of biological activities. 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide is no exception and has been studied for its potential role in various therapeutic areas. One of the most notable applications is in the development of antimicrobial agents. The sulfonamide moiety is a well-known pharmacophore that exhibits antibacterial and antifungal properties. When combined with the fluoro group, the compound may exhibit enhanced efficacy against resistant strains of pathogens.

Moreover, the pyrazole scaffold is a versatile structure that has been extensively explored in drug discovery. Pyrazoles are known for their ability to interact with enzymes and receptors, making them suitable for the development of drugs targeting neurological disorders, inflammatory diseases, and cancer. The introduction of a methyl group at the 1-position and a sulfonamide group at the 4-position further enhances its potential as a drug candidate by improving solubility and bioavailability.

Recent studies have highlighted the importance of 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The compound's ability to bind to kinase active sites has been investigated, showing promising results in preclinical trials. The fluoro group's electron-withdrawing nature helps stabilize the transition state during enzyme inhibition, thereby enhancing the compound's potency.

The synthesis of 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the pyrazole ring is particularly challenging due to its high reactivity. However, advances in synthetic methodologies have made it possible to achieve this transformation efficiently using palladium-catalyzed cross-coupling reactions or direct fluorination techniques.

In conclusion, 5-fluoro-1-methyl-1H-pyrazole-4-sulfonamide (CAS No. 2580249-67-6) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is likely to play an important role in addressing unmet medical needs.